Cas no 927679-40-1 (6-benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine)

6-benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine structure
927679-40-1 structure
Product Name:6-benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine
CAS No:927679-40-1
MF:C16H16ClN5
MW:313.784741401672
CID:2108088
Update Time:2023-11-18

6-benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine
    • CID 89376231
    • 4-Pyrimidinamine, 2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)-6-(phenylmethyl)-
    • Inchi: 1S/C16H16ClN5/c1-2-12-9-15(22-21-12)19-14-10-13(18-16(17)20-14)8-11-6-4-3-5-7-11/h3-7,9-10H,2,8H2,1H3,(H2,18,19,20,21,22)
    • InChI Key: ZPQBTIVLMABGQL-UHFFFAOYSA-N
    • SMILES: ClC1=NC(=CC(CC2C=CC=CC=2)=N1)NC1C=C(CC)NN=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 337
  • Topological Polar Surface Area: 66.5

Experimental Properties

  • Density: 1.320±0.06 g/cm3(Predicted)
  • Boiling Point: 567.2±50.0 °C(Predicted)
  • pka: 14.09±0.10(Predicted)
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